Cas no 1451393-52-4 (3,5-Bis(trifluoromethyl)benzylboronic acid)

• Product Name: 3,5-Bis(trifluoromethyl)benzylboronic acid
• CAS No: 1451393-52-4
• MF: C₉H₇BF₆O₂
• MW: 271.952103853226
• MDL: MFCD09954102
• CID: 4734973
• Update Time: 2025-10-18

3,5-Bis(trifluoromethyl)benzylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)benzylboronic acid
• (3,5-Bis(trifluoromethyl)benzyl)boronic acid
• C9H7BF6O2
• BC001873
• Z1385

• MDL： MFCD09954102
• Inchi： 1S/C9H7BF6O2/c11-8(12,13)6-1-5(4-10(17)18)2-7(3-6)9(14,15)16/h1-3,17-18H,4H2
• InChI Key： REMKPLMTAFTLPK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(CB(O)O)C=1)(F)F

Computed Properties

• Exact Mass: 272.044
• Monoisotopic Mass: 272.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on 3,5-Bis(trifluoromethyl)benzylboronic acid

3,5-Bis(trifluoromethyl)benzylboronic Acid: A Comprehensive Overview

The compound 3,5-Bis(trifluoromethyl)benzylboronic acid (CAS No. 1451393-52-4) is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which features a benzene ring substituted with two trifluoromethyl groups at the 3 and 5 positions, along with a boronic acid group attached to the benzyl position. The combination of these functional groups makes it an invaluable building block in modern chemical research and development.

Benzylboronic acids are widely recognized for their role in Suzuki-Miyaura coupling reactions, a cornerstone of cross-coupling chemistry. These reactions enable the formation of carbon-carbon bonds between boronic acids and aryl halides or other electrophiles, facilitating the construction of complex molecular architectures. The presence of two trifluoromethyl groups in 3,5-Bis(trifluoromethyl)benzylboronic acid introduces additional electronic and steric effects, which can significantly influence the reactivity and selectivity of the molecule in various chemical transformations.

Recent advancements in organoboron chemistry have further highlighted the potential of 3,5-Bis(trifluoromethyl)benzylboronic acid in the synthesis of functional materials. For instance, researchers have explored its use in the preparation of advanced polymers and organic semiconductors. The trifluoromethyl groups contribute to enhanced stability and electronic properties, making this compound a promising candidate for applications in optoelectronics and energy storage devices.

In addition to its role in materials science, 3,5-Bis(trifluoromethyl)benzylboronic acid has also found utility in medicinal chemistry. Its ability to participate in diverse coupling reactions has enabled the synthesis of bioactive molecules with intricate architectures. Recent studies have demonstrated its application in the development of small-molecule inhibitors targeting key enzymes involved in cancer metabolism. The unique combination of fluorinated substituents and boron-based functionality provides researchers with a versatile platform for exploring novel therapeutic agents.

The synthesis of 3,5-Bis(trifluoromethyl)benzylboronic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic methods have streamlined its production, making it more accessible for large-scale applications. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of constructing this compound from simpler precursors.

From an environmental standpoint, the development of sustainable synthetic routes for 3,5-Bis(trifluoromethyl)benzylboronic acid is a growing area of interest. Researchers are increasingly focusing on reducing waste generation and minimizing energy consumption during its production. Green chemistry principles are being integrated into these processes to ensure that this valuable compound can be produced responsibly while meeting the demands of various industries.

In conclusion, 3,5-Bis(trifluoromethyl)benzylboronic acid stands as a testament to the ingenuity and progress in modern organic chemistry. Its unique structure and reactivity continue to drive innovation across multiple disciplines, from materials science to medicinal chemistry. As research into this compound advances, it is anticipated that new applications will emerge, further solidifying its importance as a key player in contemporary chemical research.